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Compound of Interest

Compound Name: Ethyl 3-ethoxypropionate

Cat. No.: B042834

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the boiling point and vapor
pressure of ethyl 3-ethoxypropionate (EEP), a widely utilized solvent in various industrial and
pharmaceutical applications. This document summarizes key quantitative data, details the
experimental protocols for their determination, and illustrates the fundamental relationships
between these physical properties.

Core Physicochemical Data

Ethyl 3-ethoxypropionate (CAS No: 763-69-9) is a colorless liquid with a characteristic ester-
like odor.[1][2] Its physicochemical properties, particularly its boiling point and vapor pressure,
are critical for its application in formulations, synthesis, and manufacturing processes where
solvent volatility and process conditions are paramount.

Quantitative Data Summary

The boiling point and vapor pressure of ethyl 3-ethoxypropionate have been determined by
multiple sources. The data is summarized in the tables below for ease of comparison.

Table 1: Boiling Point of Ethyl 3-Ethoxypropionate
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Boiling Point (°C) Boiling Point (°F) Pressure Reference(s)
(hPa/ImmHg)

166 330.8 1013 hPa [31[4151[6][7]

170 338 760 mmHg [1][2]1[8]

165-172 329-341.6 Not Specified

175 347 Not Specified 9]

169 336.2 Not Specified [10]

Table 2: Vapor Pressure of Ethyl 3-Ethoxypropionate

Vapor Pressure Temperature (°C) Temperature (°F) Reference(s)

0.9 mmHg Not Specified Not Specified [1][11]

2.0 hPa 25 77 [12][4][6]

2.3 hPa 20 68 [3]

1.802 mmHg 25 77 [13]

0.013 psi 20 68 [14]

Experimental Protocols

The determination of boiling point and vapor pressure for chemical substances like ethyl 3-

ethoxypropionate is governed by standardized experimental protocols to ensure accuracy and

reproducibility. The most commonly cited methods are those established by the Organisation

for Economic Co-operation and Development (OECD) and ASTM International.

Boiling Point Determination (OECD Guideline 103)

The boiling point of a liquid is the temperature at which its vapor pressure equals the

surrounding atmospheric pressure.[15][16] OECD Guideline 103 describes several methods for
this determination.[1][3][17]

Methods:
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Ebulliometer Method: This technique involves measuring the boiling point of the liquid in an
ebulliometer, an apparatus designed for precise boiling point determination.

Dynamic Method: A liquid is heated, and the temperature at which it boils under a specific
external pressure is recorded. This method can also be adapted to determine vapor
pressure.[1]

Distillation Method: This method, often aligned with standards like ASTM D1078, involves
distilling the liquid and recording the temperature range over which it boils.[12][5][6][9][13]

Siwoloboff Method: A small amount of the substance is heated in a capillary tube, and the
temperature at which a continuous stream of bubbles emerges is observed.[1]

Photocell Detection and Thermal Analysis (DSC/DTA): These modern instrumental methods
can automatically detect the boiling point by monitoring physical changes in the substance
as it is heated.[1]

A general laboratory procedure for determining the boiling point using the capillary method is

as follows:

A small amount of ethyl 3-ethoxypropionate is placed in a small test tube or fusion tube.

A capillary tube, sealed at one end, is inverted and placed into the liquid.

The assembly is attached to a thermometer and heated gradually in a heating bath (e.g., a
Thiele tube or an aluminum block).

As the temperature rises, air trapped in the capillary tube expands and escapes. When the
boiling point is reached, the vapor of the liquid fills the capillary.

The temperature is noted when a rapid and continuous stream of bubbles emerges from the
open end of the capillary tube.[18]

The heat is then removed, and the temperature at which the liquid is drawn back into the
capillary tube upon cooling is recorded as the precise boiling point.[18]

Vapor Pressure Determination (OECD Guideline 104)
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Vapor pressure is the pressure exerted by a vapor in thermodynamic equilibrium with its
condensed phases (solid or liquid) at a given temperature in a closed system.[16] OECD
Guideline 104 outlines several methods for its measurement.[7][8][14][19]

Methods:

« Dynamic Method (Cottrell's Method): Similar to the boiling point determination, this method
measures the boiling temperature of the liquid at various applied pressures.

» Static Method: The substance is placed in a sealed, evacuated container, and the pressure is
measured directly with a manometer at a constant temperature.[10][14]

 |soteniscope Method (ASTM D2879): This is a standardized static method where the sample
is maintained at a constant temperature, and the vapor pressure is balanced against a
known pressure of an inert gas.[2][14]

o Effusion Methods (Knudsen Cell, Vapour Pressure Balance, Isothermal Thermogravimetry):
These methods measure the rate of effusion of the vapor through a small orifice into a
vacuum.

o Gas Saturation Method (ASTM E1194): A stream of inert gas is passed through or over the
substance at a known rate, becoming saturated with its vapor. The amount of vapor
transported is then determined, allowing for the calculation of the vapor pressure.[4][20][21]
[22]

A general procedure for the static method is as follows:

o A sample of ethyl 3-ethoxypropionate is placed in a thermostatically controlled, sealed
vessel.

e The vessel is evacuated to remove any foreign gases.
o The system is allowed to reach thermal equilibrium at a specific temperature.

e The pressure exerted by the vapor in the headspace of the vessel is measured using a
pressure transducer.
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e This process is repeated at several different temperatures to establish the vapor pressure
curve of the substance.[23]

Visualization of Physicochemical Relationships

The relationship between temperature, vapor pressure, and boiling point is a fundamental
concept in physical chemistry. The following diagram illustrates this relationship.

Relationship Between Temperature, Vapor Pressure, and Boiling Point
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Caption: Interrelationship of Temperature, Vapor Pressure, and Boiling Point.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physicochemical Properties of
Ethyl 3-Ethoxypropionate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b042834+#ethyl-3-ethoxypropionate-boiling-point-and-
vapor-pressure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://store.astm.org/e1194-17.html
https://www.scribd.com/document/726170943/E1194-17
http://aa6kj.hopto.org/eloranta_lab/CHEM351L/experiment6.pdf
https://www.benchchem.com/product/b042834#ethyl-3-ethoxypropionate-boiling-point-and-vapor-pressure
https://www.benchchem.com/product/b042834#ethyl-3-ethoxypropionate-boiling-point-and-vapor-pressure
https://www.benchchem.com/product/b042834#ethyl-3-ethoxypropionate-boiling-point-and-vapor-pressure
https://www.benchchem.com/product/b042834#ethyl-3-ethoxypropionate-boiling-point-and-vapor-pressure
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042834?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

